Cas no 1412978-35-8 ((1-Ethyl-3-pyrrolidinyl)methanamine)

• Product Name: (1-Ethyl-3-pyrrolidinyl)methanamine
• CAS No: 1412978-35-8
• MF: C₇H₁₆N₂
• MW: 128.2153
• CID: 4698884
• PubChem ID: 40428300
• Update Time: 2025-05-20

(1-Ethyl-3-pyrrolidinyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanamine, 1-ethyl-, (3R)-
• (R)-(1-Ethylpyrrolidin-3-yl)methanamine
• (1-ethyl-3-pyrrolidinyl)methanamine
• (1-ethylpyrrolidin-3-yl)methanamine
• C-(1-Ethyl-pyrrolidin-3-yl)-methylamine
• 1-(1-ethylpyrrolidin-3-yl)methanamine
• NKJWMNYRBVKMJY-UHFFFAOYSA-N
• (S)-(1-Ethylpyrrolidin-3-yl)methanamine
• 3-Pyrrolidinemethanamine, 1-ethyl-
• (1-ethylpyrrolidin-3-yl)methylamine
• mine
• 4662AE
• SBB026670
• STK400264
• c-(1-ethylpyrrolidin-3-yl)met
• (1-Ethyl-3-pyrrolidinyl)methanamine

• Inchi： 1S/C7H16N2/c1-2-9-4-3-7(5-8)6-9/h7H,2-6,8H2,1H3
• InChI Key： NKJWMNYRBVKMJY-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])(C([H])([H])N([H])[H])C1([H])[H]

Computed Properties

• Exact Mass: 128.131348519g/mol
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (1-Ethyl-3-pyrrolidinyl)methanamine

(1-Ethyl-3-pyrrolidinyl)methanamine: A Comprehensive Overview

(1-Ethyl-3-pyrrolidinyl)methanamine, also known by its CAS number 1412978-35-8, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered nitrogen-containing ring, which is a common structural motif in many bioactive molecules. The presence of the ethyl group at the 1-position and the methanamine substituent at the 3-position introduces unique chemical properties and functional groups that make this compound versatile for various applications.

The structure of (1-Ethyl-3-pyrrolidinyl)methanamine consists of a pyrrolidine ring with an ethyl group attached to the nitrogen atom at position 1 and an aminoethyl group (methanamine) attached to position 3. This arrangement creates a molecule with both hydrophobic and hydrophilic regions, which can influence its solubility, reactivity, and interactions with biological systems. The compound's molecular formula is C9H17N2, and its molecular weight is approximately 157.24 g/mol.

Recent studies have highlighted the potential of (1-Ethyl-3-pyrrolidinyl)methanamine in drug discovery and development. Its ability to act as a precursor or intermediate in the synthesis of more complex molecules has been explored in various research settings. For instance, researchers have investigated its role in the development of novel antibiotics, where its nitrogen-containing structure can be exploited to create compounds with enhanced antibacterial activity.

In addition to its pharmacological applications, (1-Ethyl-3-pyrrolidinyl)methanamine has also been studied for its potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property could be particularly useful in the development of new catalysts or materials with specific electronic properties.

The synthesis of (1-Ethyl-3-pyrrolidinyl)methanamine typically involves multi-step organic reactions, often starting from readily available starting materials such as pyrrolidine and ethylating agents. The synthesis process requires careful control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

From an analytical standpoint, the characterization of (1-Ethyl-3-pyrrolidinyl)methanamine has been achieved through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide valuable insights into the compound's structure, purity, and stability under different conditions.

In terms of safety and handling, it is important to note that while (1-Ethyl-3-pyrrolidinyl)methanamine is not classified as a hazardous material under normal conditions, it should still be handled with care in accordance with standard laboratory practices. Proper ventilation and personal protective equipment are recommended when working with this compound to minimize exposure risks.

The future outlook for (1-Ethyl-3-pyrrolidinyl)methanamine appears promising, with ongoing research exploring its potential applications in diverse fields such as drug delivery systems, agrochemicals, and advanced materials. Its unique chemical properties make it a valuable building block for designing molecules with tailored functionalities.

In conclusion, (1-Ethyl-3-pyrrolidinyl)methanamine is a versatile compound with significant potential across multiple disciplines. As research continues to uncover new applications and properties of this molecule, it is likely to play an increasingly important role in both academic and industrial settings.